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Compound of Interest

Compound Name: PF-02413873

Cat. No.: B1679670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-02413873 is a potent and selective, nonsteroidal progesterone receptor (PR) antagonist.[1]

[2][3][4] It functions as a competitive antagonist, blocking the binding of progesterone to its

receptor and subsequent nuclear translocation, thereby inhibiting progesterone-mediated

signaling.[1][3][4] This compound is under investigation for its therapeutic potential in conditions

such as endometriosis.[1][4][5] Accurate and consistent preparation of stock solutions is critical

for reliable in vitro and in vivo experimental results. This document provides a detailed protocol

for the preparation of PF-02413873 stock solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
For ease of reference, the key properties of PF-02413873 are summarized in the table below.
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Property Value Source

Chemical Name

4-((3-cyclopropyl-5-methyl-1-

((methylsulfonyl)methyl)-1H-

pyrazol-4-yl)oxy)-2,6-

dimethylbenzonitrile

[2]

Molecular Weight 359.44 g/mol [2]

CAS Number 936345-35-6 [2]

Mechanism of Action
Progesterone Receptor (PR)

Antagonist
[1][2][3][4]

Binding Affinity (Ki) 2.6 nM to 9.7 nM [1][2][3]

Purity >98% [2]

Experimental Protocols
Materials and Equipment

PF-02413873 powder

Anhydrous or molecular sieves-treated Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM PF-02413873 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro studies. Adjustments can be made based on specific experimental

needs.

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Place a sterile microcentrifuge tube on the balance and tare to zero.

Weighing PF-02413873:

Carefully weigh out the desired amount of PF-02413873 powder into the tared tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.59 mg of PF-02413873.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Mass = 10 mM x 1 mL x 359.44 g/mol / 1000 = 3.59 mg

Solubilization in DMSO:

Add the appropriate volume of DMSO to the tube containing the weighed PF-02413873.

For a 10 mM solution using 3.59 mg of the compound, add 1 mL of DMSO.

Cap the tube securely.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure all solid has dissolved.

If precipitation or cloudiness persists, sonicate the tube in a water bath for 5-10 minutes.

Gentle warming (to no more than 37°C) can also aid dissolution, but care should be taken

to avoid degradation.

Storage of Stock Solution:
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For long-term storage, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[6]

For short-term storage, the solution can be kept at 4°C for up to 2 weeks.[2]

Preparation of Working Solutions
For cell-based assays, the concentrated DMSO stock solution must be further diluted in the

appropriate cell culture medium to the final desired concentration. It is crucial to ensure that the

final concentration of DMSO in the culture medium is non-toxic to the cells (typically ≤ 0.1%).
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Caption: Workflow for preparing PF-02413873 stock solution.
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Caption: Mechanism of action of PF-02413873 as a PR antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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